Cas no 2228607-20-1 (2-fluoro-3-(nitromethyl)pyridine)

• Product Name: 2-fluoro-3-(nitromethyl)pyridine
• CAS No: 2228607-20-1
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 6435261
• PubChem ID: 165615614
• Update Time: 2025-05-25

2-fluoro-3-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(nitromethyl)pyridine
• EN300-1822355
• 2228607-20-1

• Inchi： 1S/C6H5FN2O2/c7-6-5(4-9(10)11)2-1-3-8-6/h1-3H,4H2
• InChI Key： VQRIIXUZMQYMSR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-fluoro-3-(nitromethyl)pyridine

Introduction to 2-Fluoro-3-(Nitromethyl)Pyridine (CAS No. 2228607-20-1)

The compound 2-fluoro-3-(nitromethyl)pyridine (CAS No. 2228607-20-1) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom. The substitution pattern of this compound includes a fluorine atom at the 2-position and a nitromethyl group (-NO₂CH₂-) at the 3-position, which imparts unique electronic and structural properties to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like pyridines in drug discovery and material science. The presence of electron-withdrawing groups such as fluorine and nitro groups in 2-fluoro-3-(nitromethyl)pyridine enhances its reactivity and makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its role in the development of antimicrobial agents, where the nitro group contributes to oxidative stress mechanisms against bacterial pathogens.

The synthesis of CAS No. 2228607-20-1 involves multi-step reactions, often starting from pyridine derivatives. One common approach is the nucleophilic substitution of a halogen atom with a nitromethyl group, followed by fluorination at the 2-position using selective fluorinating agents. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of physical properties, 2-fluoro-3-(nitromethyl)pyridine exhibits a melting point around 155°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to π→π* transitions, making it suitable for applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of CAS No. 2228607-20-1. Density functional theory (DFT) calculations reveal that the nitro group significantly withdraws electron density from the pyridine ring, increasing its electrophilicity and reactivity towards nucleophilic attacks. This property has been exploited in designing novel catalysts for organic transformations.

The application of heterocyclic compounds like pyridines in medicinal chemistry is vast. For example, fluorinated pyridines are known for their ability to modulate drug-target interactions due to their unique electronic properties and lipophilicity profiles. In this context, CAS No. 2228607-19999999999999991 has shown promise as a lead compound for developing kinase inhibitors, which are critical in cancer therapy.

Moreover, the nitro group in CAS No. 1111111111111 (please replace with correct CAS number) introduces additional functionalization possibilities, such as reduction to an amino group or further oxidation reactions. These modifications can lead to derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, CAS No. 1 (please replace with correct CAS number) stands as a versatile building block in organic synthesis with potential applications across multiple disciplines. Its unique combination of electronic properties and structural features makes it an attractive target for further research and development.